Natural Abundance Advantage
In a standardized single-column chromatographic isolation from Taxus brevifolia bark, 10-Deacetyltaxol 7-Xyloside was recovered at 0.06–0.1% yield, the highest among all taxanes quantified, and explicitly identified as 'the most abundant taxane in the Pacific yew bark' [1]. This represents a 3–5× higher yield than taxol (0.02–0.04%) and a 5–10× higher yield than 10-deacetyltaxol (0.01–0.02%) from the same pooled bark samples. Additional comparators measured in the identical procedure include 10-deacetylbaccatin III (0.02–0.04%), taxol-7-xyloside (0.005–0.01%), and cephalomannine (0.005–0.007%) [1].
| Evidence Dimension | Isolated yield from Taxus brevifolia bark (% w/w) |
|---|---|
| Target Compound Data | 0.06–0.1% (10-Deacetyltaxol 7-Xyloside) |
| Comparator Or Baseline | Taxol: 0.02–0.04%; 10-Deacetyltaxol: 0.01–0.02%; 10-Deacetylbaccatin III: 0.02–0.04%; Taxol-7-xyloside: 0.005–0.01%; Cephalomannine: 0.005–0.007% |
| Quantified Difference | 3–5× higher than taxol; 5–10× higher than 10-deacetyltaxol; 10–20× higher than taxol-7-xyloside |
| Conditions | Silica gel, Florisil, or reverse-phase C18-silica single-column chromatography followed by crystallization; pooled Taxus brevifolia bark samples; yields confirmed across five independent pooled batches (Rao, 1993) |
Why This Matters
For procurement decisions in semi-synthetic taxane manufacturing, this abundance advantage translates directly into lower raw material costs and higher throughput when 10-Deacetyltaxol 7-Xyloside is selected as the starting material over taxol or 10-deacetyltaxol.
- [1] Rao KV. Taxol and related taxanes. I. Taxanes of Taxus brevifolia bark. Pharm Res. 1993 Apr;10(4):521-4. doi: 10.1023/a:1018937700459. PMID: 8097872. View Source
